Cas no 1808800-88-5 (N-[cyano(2-fluorophenyl)methyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxamide)

N-[cyano(2-fluorophenyl)methyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxamide is a specialized organic compound featuring a cyano-substituted fluorophenyl group and a dihydroisoquinoline carboxamide moiety. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. The presence of both fluorine and cyano groups enhances its reactivity and potential for selective interactions in medicinal chemistry applications. The compound’s rigid isoquinoline scaffold contributes to its stability, while the carboxamide functionality offers versatility in further derivatization. Its well-defined molecular architecture supports its use in targeted synthesis, making it a useful candidate for exploratory studies in drug discovery and chemical biology.
N-[cyano(2-fluorophenyl)methyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxamide structure
1808800-88-5 structure
Product Name:N-[cyano(2-fluorophenyl)methyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxamide
CAS No:1808800-88-5
MF:C18H12FN3O2
MW:321.305187225342
CID:5766074
PubChem ID:119034788
Update Time:2025-10-30

N-[cyano(2-fluorophenyl)methyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1808800-88-5
    • Z1816311131
    • N-[cyano-(2-fluorophenyl)methyl]-1-oxo-2H-isoquinoline-4-carboxamide
    • EN300-26687249
    • N-[cyano(2-fluorophenyl)methyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxamide
    • AKOS033596734
    • Inchi: 1S/C18H12FN3O2/c19-15-8-4-3-7-13(15)16(9-20)22-18(24)14-10-21-17(23)12-6-2-1-5-11(12)14/h1-8,10,16H,(H,21,23)(H,22,24)
    • InChI Key: HXHOOOBKYSVWTB-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C(C#N)NC(C1=CNC(C2C=CC=CC1=2)=O)=O

Computed Properties

  • Exact Mass: 321.09135480g/mol
  • Monoisotopic Mass: 321.09135480g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 594
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 82Ų

N-[cyano(2-fluorophenyl)methyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26687249-0.05g
N-[cyano(2-fluorophenyl)methyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxamide
1808800-88-5 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-[cyano(2-fluorophenyl)methyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxamide

Comprehensive Overview of N-[cyano(2-fluorophenyl)methyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxamide (CAS No. 1808800-88-5)

The compound N-[cyano(2-fluorophenyl)methyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxamide (CAS No. 1808800-88-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyano group, a fluorophenyl moiety, and a dihydroisoquinoline core, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural resemblance to other bioactive compounds.

In recent years, the demand for small-molecule therapeutics and targeted drug delivery systems has surged, driven by advancements in precision medicine. This compound’s fluorinated aromatic ring and carboxamide linkage contribute to its stability and bioavailability, key factors in modern drug design. Users searching for "CAS 1808800-88-5 applications" or "N-[cyano(2-fluorophenyl)methyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxamide synthesis" often seek insights into its synthetic pathways or biological activity, reflecting its growing relevance in academic and industrial settings.

The compound’s isoquinoline scaffold is a well-known pharmacophore, frequently explored in anticancer and anti-inflammatory research. Its cyano(2-fluorophenyl)methyl substituent further enhances its binding affinity to specific protein targets, a feature highlighted in recent publications. For those investigating "fluorinated heterocycles in drug discovery" or "isoquinoline derivatives as kinase inhibitors," this molecule serves as an excellent case study due to its balanced lipophilicity and electronic properties.

From a synthetic chemistry perspective, the preparation of N-[cyano(2-fluorophenyl)methyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxamide involves multi-step reactions, including amide coupling and cyanation. Optimizing these steps is critical for achieving high yields and purity, as discussed in patents and journal articles. Queries like "CAS 1808800-88-5 supplier" or "buy N-[cyano(2-fluorophenyl)methyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxamide" indicate commercial interest, underscoring its potential as a research reagent.

Environmental and regulatory considerations also play a role in its adoption. Unlike many fluorinated compounds, this molecule exhibits favorable biodegradability profiles, aligning with the increasing focus on green chemistry and sustainable pharmaceuticals. Researchers exploring "eco-friendly fluorinated compounds" or "non-toxic isoquinoline analogs" may find this compound particularly appealing.

In summary, N-[cyano(2-fluorophenyl)methyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxamide (CAS No. 1808800-88-5) represents a versatile and scientifically valuable compound. Its structural complexity, combined with its potential therapeutic applications, positions it at the forefront of modern chemical research. As interest in personalized medicine and high-throughput screening grows, this molecule is likely to remain a focal point for innovation and discovery.

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